Cas no 76197-44-9 (3-(dipropylcarbamoyl)propanoic Acid)

• Product Name: 3-(dipropylcarbamoyl)propanoic Acid
• CAS No: 76197-44-9
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• CID: 4176926
• PubChem ID: 16772313
• Update Time: 2025-06-30

3-(dipropylcarbamoyl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(dipropylamino)-4-oxo-
• 3-(dipropylcarbamoyl)propanoic acid
• N,N-di-n-propylsuccinamic acid
• BDA19744
• SCHEMBL4799513
• G36228
• 76197-44-9
• Z90312189
• MFCD09044629
• AKOS000128539
• VHSXMWPTPBCNHB-UHFFFAOYSA-N
• CS-0257951
• 3-(N,N-dipropylcarbamoyl)propionic acid
• EN300-68633
• 3-(dipropylcarbamoyl)propanoicacid
• 4-(DIPROPYLAMINO)-4-OXOBUTANOIC ACID
• 3-(dipropylcarbamoyl)propanoic Acid

• Inchi： 1S/C10H19NO3/c1-3-7-11(8-4-2)9(12)5-6-10(13)14/h3-8H2,1-2H3,(H,13,14)
• InChI Key： VHSXMWPTPBCNHB-UHFFFAOYSA-N
• SMILES： C(O)(=O)CCC(N(CCC)CCC)=O

Computed Properties

• Exact Mass: 201.13649347Da
• Monoisotopic Mass: 201.13649347Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 57.6Ų

3-(dipropylcarbamoyl)propanoic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(dipropylcarbamoyl)propanoic Acid

Recent Advances in the Study of 3-(Dipropylcarbamoyl)propanoic Acid (CAS 76197-44-9) in Chemical Biology and Pharmaceutical Research

The compound 3-(dipropylcarbamoyl)propanoic acid (CAS 76197-44-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies have highlighted its role as a versatile intermediate in the synthesis of more complex pharmacologically active molecules, as well as its direct biological effects in various experimental models.

One of the key areas of investigation has been the compound's mechanism of action at the molecular level. Studies using advanced spectroscopic techniques, including NMR and mass spectrometry, have elucidated its interaction with specific biological targets, particularly enzymes involved in metabolic pathways. These interactions suggest that 3-(dipropylcarbamoyl)propanoic acid may serve as a modulator of enzymatic activity, offering potential therapeutic avenues for metabolic disorders. Furthermore, computational modeling studies have provided insights into the compound's binding affinity and selectivity, which are critical for its development as a targeted therapeutic agent.

In addition to its biochemical properties, recent research has explored the pharmacological profile of 3-(dipropylcarbamoyl)propanoic acid. Preclinical studies in animal models have demonstrated its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME). These studies have shown favorable bioavailability and a relatively low toxicity profile, making it a promising candidate for further drug development. Notably, the compound has exhibited efficacy in models of inflammation and pain, suggesting potential applications in the treatment of chronic inflammatory conditions and neuropathic pain.

The synthesis and optimization of 3-(dipropylcarbamoyl)propanoic acid derivatives have also been a focus of recent research. By modifying the propyl groups or the carboxylic acid moiety, researchers have developed analogs with enhanced biological activity and improved drug-like properties. Structure-activity relationship (SAR) studies have identified key structural features that contribute to the compound's efficacy, providing a foundation for the design of next-generation therapeutics. These advancements underscore the compound's versatility and its potential as a scaffold for drug discovery.

Despite these promising findings, challenges remain in the development of 3-(dipropylcarbamoyl)propanoic acid as a therapeutic agent. Issues such as formulation stability, scalability of synthesis, and potential off-target effects need to be addressed in future studies. However, the growing body of research on this compound highlights its significant potential in the pharmaceutical industry. Continued investigation into its mechanisms of action and therapeutic applications will be essential for translating these findings into clinical benefits.

In conclusion, 3-(dipropylcarbamoyl)propanoic acid (CAS 76197-44-9) represents a compelling area of research in chemical biology and pharmaceutical science. Its unique properties and diverse biological activities make it a valuable candidate for further exploration. As research progresses, this compound may pave the way for novel therapeutic strategies, addressing unmet medical needs in various disease areas. This briefing underscores the importance of ongoing studies and collaborative efforts to fully realize the potential of this promising molecule.